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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968 Get Quote

Disclaimer: The term "Prisma APH" is not uniquely identified in publicly available safety and

disposal documentation. This guide assumes "Prisma APH" is an affinity chromatography resin

used in laboratory and drug development settings for protein purification. The following

procedures are based on general best practices for the disposal of such materials and their

associated chemical waste. Always consult your institution's Environmental Health and Safety

(EHS) department and the product-specific Safety Data Sheet (SDS) for definitive guidance.

This document provides essential safety and logistical information for the proper disposal of

used Prisma APH affinity chromatography resin and associated waste streams. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Waste Segregation
Proper disposal begins at the point of generation. Segregating waste streams is crucial to

prevent dangerous chemical reactions and to ensure compliant disposal. The primary waste

streams generated from a typical affinity chromatography workflow are the used resin (solid or

slurry), flammable solvent waste, and potentially corrosive or aqueous waste.

Experimental Protocol for Waste Segregation:

Establish a Designated Satellite Accumulation Area (SAA): Set up a designated area in the

laboratory for the collection of hazardous waste, in compliance with institutional and

regulatory guidelines.[1][2]
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Prepare Labeled Waste Containers:

Solid Waste (Used Resin): Use a clearly labeled, leak-proof container for the used

chromatography resin. The label should read "Hazardous Waste: Used Chromatography

Resin" and list any potential contaminants.

Flammable Liquid Waste: Use a dedicated, properly vented container designed for

flammable liquids.[3] Label it "Hazardous Waste: Flammable Liquids" and list the contents

(e.g., "Waste Ethanol >24%").

Aqueous Waste: Use a separate container for non-hazardous aqueous waste (e.g., buffers

with a pH between 5.0 and 12.5) that may be suitable for drain disposal, pending

institutional approval.[1] Corrosive aqueous waste (pH ≤ 2 or ≥ 12.5) must be collected as

hazardous waste.[2][4]

Segregate Incompatible Chemicals: Never mix different waste streams in the same

container. Specifically, keep flammable liquids away from oxidizing agents, acids, and bases

to prevent violent reactions.[1][3]

Step-by-Step Disposal Procedures
Protocol for Column Decommissioning and Resin Disposal:

Flush the Column: After the final chromatography run, flush the column with a series of

appropriate solutions to remove any remaining product and contaminants. This typically

involves washing with buffers, followed by a cleaning or sanitization solution, and finally the

storage solution (often an ethanol solution).

Collect Liquid Waste: Collect all effluent from the flushing and cleaning steps into the

appropriate, labeled hazardous waste containers (e.g., flammable liquid waste for ethanol

solutions). Ethanol concentrations of 24% or higher are generally classified as hazardous

waste.[5] Pouring ethanol down the drain is prohibited by regulations.[3][6]

Remove the Resin:

For pre-packed columns, the entire column may be disposed of as a single unit.
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For self-packed columns, carefully unpack the resin slurry.

Assess Resin Contamination: The primary factor determining the disposal route for the resin

is its potential contamination.

Non-Hazardous Contaminants: If the resin was used exclusively with non-hazardous

biological materials (e.g., standard proteins, antibodies) and has been thoroughly cleaned,

it may be considered non-hazardous solid waste.[7][8]

Hazardous Contaminants: If the resin has been exposed to heavy metals, toxic chemicals,

or potent biological agents, it must be treated as hazardous waste.[7][9]

Containerize the Resin: Transfer the used resin (as a slurry or drained solid) into the

designated "Hazardous Waste: Used Chromatography Resin" container. Ensure the

container is securely sealed.[10]

Arrange for Waste Pickup: Once the waste container is full (or after a designated

accumulation time, typically not exceeding one year for partially filled containers in an SAA),

contact your institution's EHS department to arrange for pickup by a licensed hazardous

waste disposal contractor.[2][5]

Quantitative Data Summary
The following table summarizes key quantitative thresholds and codes relevant to the disposal

of waste from affinity chromatography.
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Parameter Guideline/Value EPA Waste Code Regulatory Context

Ethanol Concentration ≥ 24% D001

Considered an

ignitable hazardous

waste.[1][5]

Aqueous Waste pH ≤ 2.0 or ≥ 12.5 D002

Considered a

corrosive hazardous

waste.[2][4][11]

SAA Liquid Waste

Limit
55 gallons N/A

Maximum

accumulation volume

for hazardous waste

in a lab SAA.[2]

SAA Acutely Toxic

Waste

1 quart (liquid) / 1 kg

(solid)
P-List

Maximum

accumulation for

acutely toxic "P-listed"

chemicals.[2]

Disposal Workflow and Logic Diagrams
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Prisma APH waste.
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Prisma APH Disposal Workflow
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Caption: Workflow for segregating and disposing of waste from chromatography.
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Decision Logic for Liquid Waste

Generated Liquid Waste

Flash Point < 140°F
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Caption: Decision tree for classifying laboratory liquid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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